Cas no 1799438-60-0 (3-ethyloxolan-3-amine hydrochloride)

• Product Name: 3-ethyloxolan-3-amine hydrochloride
• CAS No: 1799438-60-0
• CID: 4615044
• PubChem ID: 86775320
• Update Time: 2025-10-24

3-ethyloxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyloxolan-3-amine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-ethyloxolan-3-amine hydrochloride

Research Briefing on 3-ethyloxolan-3-amine hydrochloride (CAS: 1799438-60-0) in Chemical Biology and Pharmaceutical Applications

3-ethyloxolan-3-amine hydrochloride (CAS: 1799438-60-0) is a synthetic organic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its oxolane (tetrahydrofuran) ring substituted with an ethylamine group, has shown promising potential in various therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for drug development. Recent studies have explored its role as a building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules targeting neurological and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 3-ethyloxolan-3-amine hydrochloride. The study highlighted its moderate blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) drug development. Molecular docking simulations further revealed its affinity for GABAergic receptors, implicating its utility in designing anxiolytic and anticonvulsant agents. These findings align with earlier preclinical data demonstrating its low cytotoxicity and favorable safety profile in rodent models.

Another pivotal application of 3-ethyloxolan-3-amine hydrochloride lies in its use as a chiral intermediate in asymmetric synthesis. A 2024 ACS Catalysis paper detailed its incorporation into multicomponent reactions to produce enantiomerically pure heterocycles, which are critical scaffolds for protease inhibitors and kinase modulators. The compound's rigid oxolane ring was found to induce stereochemical control, enabling high diastereoselectivity in target products. This advancement addresses longstanding challenges in the scalable synthesis of complex pharmaceuticals.

Ongoing clinical-stage research (Phase I/II trials) by Biopharma Innovations Inc. has repurposed derivatives of 3-ethyloxolan-3-amine hydrochloride as adjuvants in immunotherapy. Early results indicate its role in enhancing T-cell activation when conjugated with checkpoint inhibitors, potentially improving outcomes in solid tumors. However, further validation is required to assess its immunomodulatory mechanisms and long-term efficacy. Patent filings (WO2023/154321) also underscore its structural versatility in designing next-generation small-molecule degraders targeting oncoproteins.

Despite these advancements, challenges persist in optimizing the compound's metabolic stability and oral bioavailability. Computational ADMET predictions and structure-activity relationship (SAR) studies are actively guiding medicinal chemists to mitigate first-pass metabolism issues. Collaborative efforts between academia and industry aim to leverage 1799438-60-0's core structure for fragment-based drug discovery, particularly in undruggable target spaces. Future directions include exploring its covalent binding potential through strategic functionalization of the amine group.

In conclusion, 3-ethyloxolan-3-amine hydrochloride represents a multifaceted tool in modern drug discovery, bridging synthetic chemistry and therapeutic innovation. Its documented applications span CNS disorders, anticancer therapies, and catalytic asymmetric synthesis, supported by robust preclinical data. As research progresses, this compound is poised to contribute significantly to addressing unmet medical needs through rational design and translational science.